4-{1-[2-(2,5-Dimethylphenoxy)ethyl]benzimidazol-2-yl}-1-butylpyrrolidin-2-one

• IUPAC Name: 1-butyl-4-[1-[2-(2,5-dimethylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C25H31N3O2/c1-4-5-12-27-17-20(16-24(27)29)25-26-21-8-6-7-9-22(21)28(25)13-14-30-23-15-18(2)10-11-19(23)3/h6-11,15,20H,4-5,12-14,16-17H2,1-3H3
• InChI Key: YIHYHRRMCDEGJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CCOC4=C(C=CC(=C4)C)C
• Molecular Formula: C25H31N3O2
• Molecular Weight: 405.5 g/mol

Description

The compound is a derivative of benzimidazole, which is a type of organic compound consisting of a benzene ring fused to an imidazole ring. Benzimidazoles are known for their wide range of pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of these functional groups. For example, the benzimidazole core could potentially undergo various substitution reactions.

Scientific Research Applications

Organic Semiconductors and Optoelectronics

• The thiophene motif, present in this compound, is widely used in constructing functional extended π-conjugated structures. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzimidazole derivatives exert their effects by interacting with biological targets such as enzymes or receptors.

Future Directions

Benzimidazole derivatives are a promising area of research due to their diverse pharmacological activities. Future research could explore the potential applications of this compound in areas such as drug development or material science.